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Compound of Interest

Compound Name: Sodium squarate

Cat. No.: B1253195

For Immediate Release

A comprehensive guide offering an in-depth analysis of the crystal structure of sodium
squarate, tailored for researchers, scientists, and professionals in drug development. This
document provides a detailed overview of the crystallographic data for sodium squarate
trinydrate, outlines experimental protocols for its characterization, and presents a visual
workflow for structural determination.

Due to the limited availability of public crystallographic data for anhydrous sodium squarate,
this guide focuses on the well-characterized sodium squarate trihnydrate (Na2C404-3H20). The
structural insights provided herein are crucial for understanding the physicochemical properties
of this compound, which is of interest in coordination chemistry and materials science.

Crystallographic Data of Sodium Squarate
Trihydrate

The crystal structure of sodium squarate trinydrate has been determined by single-crystal X-
ray diffraction. The key crystallographic parameters are summarized in the table below. This
data provides a foundational understanding of the three-dimensional arrangement of atoms
and molecules within the crystal lattice.
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Parameter Value
Chemical Formula Na2C404-3H20
Crystal System Monoclinic
Space Group C2/c

Unit Cell Dimensions

a 11.358(2) A
b 3.553(1) A
C 18.234(3) A
a 90°

B 107.13(2)°
y 90°

Unit Cell Volume 702.9(3) A3
Formula Units per Unit Cell (2) 4
Calculated Density 2.00 g/cm?3

Structural Insights

The crystal structure of sodium squarate trinydrate reveals a complex and interesting
arrangement. The squarate anions form ribbons linked by hydrogen bonds, creating a layered
structure.[1] These ribbons are stacked along the b-axis. Sodium cations are located between
these layers, where they are octahedrally coordinated by oxygen atoms from both the squarate
anions and the water molecules.[1] This coordination plays a critical role in stabilizing the
overall crystal structure.

Experimental Protocols

The determination of the crystal structure of sodium squarate trihydrate involves a series of
well-defined experimental procedures.
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Synthesis and Crystallization

Single crystals of sodium squarate trihydrate suitable for X-ray diffraction can be prepared by
the neutralization of squaric acid with sodium hydroxide in an aqueous solution.[1][2] The
chemical equation for this reaction is:

H2C404 + 2NaOH - Naz2C40a4 + 2H20[1]

Slow evaporation of the resulting solution at room temperature typically yields crystals of the
trinydrate.[1]

Single-Crystal X-ray Diffraction (SC-XRD)

The following is a generalized protocol for the determination of the crystal structure using
single-crystal X-ray diffraction:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

» Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray
beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is
rotated. Data is typically collected at a controlled temperature to minimize thermal vibrations.

o Data Reduction: The raw diffraction data is processed to correct for experimental factors
such as background noise, Lorentz and polarization effects, and absorption. This process
yields a set of indexed reflections with their corresponding intensities.

o Structure Solution: The positions of the atoms in the unit cell are determined from the
diffraction data. This can be achieved using direct methods or Patterson methods.

o Structure Refinement: The initial atomic model is refined by a least-squares method to obtain
the best possible fit between the observed and calculated diffraction intensities. This process
yields precise atomic coordinates, bond lengths, and bond angles.

Experimental Workflow

The logical flow of the experimental process for determining the crystal structure is visualized in
the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling the Crystalline Architecture of Sodium
Squarate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253195#crystal-structure-of-anhydrous-sodium-
squarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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